Cas no 1233486-75-3 ((25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside)
1233486-75-3 structure
Product Name:(25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside
CAS No:1233486-75-3
MF:C51H80O22
MW:1045.16771888733
CID:2031736
PubChem ID:46849333
Update Time:2025-04-21
(25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- (25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside
- fistulosaponin A
- (1S,2S,4S,8S,9S,12S,13R,16R)-16-[(2S,3R,4S,5S,6R)-4-hydroxy-6-(hydroxymethyl)-3,5-bis[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy]oxan-2-yl]oxy-7,9,13-trimethyl-6-[(3S)-3-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,18-dien-15-one
- CHEMBL1163177
- (1S,2S,4S,8S,9S,12S,13R,16R)-16-((2S,3R,4S,5S,6R)-4-hydroxy-6-(hydroxymethyl)-3,5-bis(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)oxan-2-yl)oxy-7,9,13-trimethyl-6-((3S)-3-methyl-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybutyl)-5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosa-6,18-dien-15-one
- 1233486-75-3
-
- Inchi: 1S/C51H80O22/c1-19(18-65-46-40(61)39(60)36(57)31(16-52)70-46)7-10-28-20(2)33-30(68-28)14-26-24-9-8-23-13-29(27(54)15-51(23,6)25(24)11-12-50(26,33)5)69-49-45(73-48-42(63)38(59)35(56)22(4)67-48)43(64)44(32(17-53)71-49)72-47-41(62)37(58)34(55)21(3)66-47/h8,19,21-22,24-26,29-49,52-53,55-64H,7,9-18H2,1-6H3
- InChI Key: MFYDEFVOMLKLGX-UHFFFAOYSA-N
- SMILES: CC(COC1C(O)C(O)C(O)C(CO)O1)CCC1OC2CC3C(C2C=1C)(C)CCC1C3CC=C2C1(C)CC(=O)C(OC1C(OC3C(O)C(O)C(O)C(C)O3)C(O)C(OC3C(O)C(O)C(O)C(C)O3)C(CO)O1)C2
Computed Properties
- Exact Mass: 1044.51412418Da
- Monoisotopic Mass: 1044.51412418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 73
- Rotatable Bond Count: 14
- Complexity: 2010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 29
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 343Ų
(25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1233486-75-3 ((25R)-26-O-beta-D-glucopyranosyl-5,20-dienefurostan-2-one-3beta,26-diol-3-O-alpha-L-rhamnopyranosyl-(1->2)-[alpha-L-rhamnopyranosyl-(1->4)]-beta-D-glucopyranoside) Related Products
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